Cas no 570421-59-9 (2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide)

• Product Name: 2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide
• CAS No: 570421-59-9
• MF: C₉H₁₆F₂N₂O₂
• MW: 222.232349395752
• CID: 3143424
• PubChem ID: 4138302
• Update Time: 2025-06-08

2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide
• 2,2-Difluoro-N-(3-morpholinopropyl)acetamide
• 2,2-difluoro-N-(3-morpholin-4-ylpropyl)acetamide
• 570421-59-9
• AKOS003789895

• MDL： MFCD00451973
• Inchi： 1S/C9H16F2N2O2/c10-8(11)9(14)12-2-1-3-13-4-6-15-7-5-13/h8H,1-7H2,(H,12,14)
• InChI Key： JYLUQABMSOAZFL-UHFFFAOYSA-N
• SMILES： FC(C(NCCCN1CCOCC1)=O)F

Computed Properties

• Exact Mass: 222.11798408Da
• Monoisotopic Mass: 222.11798408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide

Comprehensive Overview of 2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide (CAS No. 570421-59-9)

2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide, with the CAS number 570421-59-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of difluoroacetamide and morpholine moieties, making it a versatile intermediate for synthesizing bioactive compounds. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

The growing interest in fluorinated compounds like 2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide stems from their enhanced stability, bioavailability, and metabolic resistance compared to non-fluorinated analogs. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy. The compound's morpholine ring further enhances its solubility, a critical factor in formulation development.

In the context of green chemistry, 570421-59-9 has been explored as a building block for environmentally benign synthesis routes. Its compatibility with catalytic processes and microwave-assisted reactions addresses the demand for sustainable manufacturing practices. Recent publications highlight its utility in heterocyclic chemistry, where it serves as a precursor for N-containing heterocycles—a class of compounds dominating modern drug pipelines.

From an analytical perspective, 2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic fluorine-19 couplings, while mass spectrometry confirms its molecular weight (C9H16F2N2O2). These properties facilitate quality control in industrial settings, where batch-to-batch consistency is paramount for regulatory compliance.

The compound's thermal behavior, investigated through differential scanning calorimetry (DSC), shows a defined melting point range—a crucial parameter for process optimization in scale-up production. Stability studies under various pH conditions demonstrate its robustness, making it suitable for long-term storage and global logistics.

Emerging applications of 570421-59-9 include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. The morpholine moiety's ability to improve cell permeability aligns with efforts to overcome the blood-brain barrier—a frequent search topic in neuroscience forums. Additionally, its fluorine atoms contribute to PET tracer development, connecting it to trending discussions about molecular imaging technologies.

Patent landscapes reveal increasing filings involving 2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide derivatives, particularly in kinase inhibitor designs. This correlates with search engine data showing rising queries about cancer therapeutics and signal transduction modulation. The compound's hydrogen bond acceptor/donor profile makes it valuable for structure-activity relationship (SAR) studies—a hot topic in computational chemistry circles.

In material science, researchers exploit the compound's polar functional groups to engineer polymeric coatings with tailored surface energies. This application taps into the booming interest in smart materials and anti-fouling surfaces. Its compatibility with click chemistry protocols further expands its utility in bioconjugation strategies.

Supply chain data indicates growing demand for CAS 570421-59-9 across North America and Asia-Pacific regions, driven by pharmaceutical outsourcing trends. Analytical method development for this compound frequently appears in chromatography forums, reflecting users' search patterns about HPLC method optimization for polar compounds.

Future research directions may explore 2,2-Difluoro-N-(3-morpholin-4-yl-propyl)-acetamide's role in RNA-targeting therapeutics—a field gaining momentum post-COVID vaccine breakthroughs. Its structural features suggest potential in epigenetic modulator design, connecting to trending searches about gene expression control. As the scientific community prioritizes fragment-based drug discovery, this compound's balanced molecular weight and complexity position it as a valuable screening tool.